Cas no 113028-78-7 (1-(2-fluoro-6-methoxyphenyl)piperazine)

• Product Name: 1-(2-fluoro-6-methoxyphenyl)piperazine
• CAS No: 113028-78-7
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• CID: 1201006
• PubChem ID: 15676121
• Update Time: 2025-07-25

1-(2-fluoro-6-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-6-methoxyphenyl)piperazine
• LogP
• 113028-78-7
• CHEMBL4541010
• CS-0235153
• FNYYIKRCDSATNB-UHFFFAOYSA-N
• MFCD11872779
• AKOS023546018
• EN300-153356
• SCHEMBL9523382
• AB90455

• Inchi： 1S/C11H15FN2O/c1-15-10-4-2-3-9(12)11(10)14-7-5-13-6-8-14/h2-4,13H,5-8H2,1H3
• InChI Key： FNYYIKRCDSATNB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N1CCNCC1)OC

Computed Properties

• Exact Mass: 210.11695
• Monoisotopic Mass: 210.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 314.4°C at 760 mmHg
• Flash Point: 144°C
• Refractive Index: 1.519
• PSA: 24.5

Additional information on 1-(2-fluoro-6-methoxyphenyl)piperazine

Comprehensive Overview of 1-(2-Fluoro-6-Methoxyphenyl)Piperazine (CAS No. 113028-78-7): Properties, Applications, and Research Insights

1-(2-Fluoro-6-methoxyphenyl)piperazine (CAS 113028-78-7) is a specialized fluorinated phenylpiperazine derivative gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound combines a piperazine ring with a 2-fluoro-6-methoxybenzene moiety, creating a versatile scaffold for drug discovery. Recent studies highlight its potential as a ligand for serotonin receptors, aligning with growing interest in neuromodulatory compounds and CNS-targeted therapies.

The fluorine substitution at the ortho position and methoxy group at the para position significantly influence the compound's electronic properties and bioavailability. Researchers are investigating its structure-activity relationships (SAR) to optimize binding affinity, particularly for 5-HT receptor subtypes. This aligns with trending searches for "fluorinated drug candidates 2024" and "piperazine-based CNS drugs," reflecting the pharmaceutical industry's focus on precision medicine approaches.

From a synthetic chemistry perspective, CAS 113028-78-7 serves as a valuable building block for creating heterocyclic compounds. Its electron-rich aromatic system enables diverse cross-coupling reactions, making it relevant to searches like "advanced organic synthesis techniques." The compound's crystalline properties and moderate solubility in polar solvents (e.g., DMSO, ethanol) facilitate its use in high-throughput screening platforms.

Analytical characterization of 1-(2-fluoro-6-methoxyphenyl)piperazine typically involves HPLC purification (>98% purity) and verification via NMR spectroscopy (notable 19F NMR signals at ~-110 ppm) and mass spectrometry. These quality control aspects address frequent queries about "fluorine-containing compound analysis" and "pharmaceutical intermediate characterization." Storage recommendations (-20°C under inert atmosphere) ensure stability for long-term research use.

Emerging applications explore its potential in PET radioligand development, leveraging the 18F isotope for neuroimaging. This connects to trending topics like "neurodegenerative disease diagnostics" and "precision neuropharmacology." Computational studies utilizing molecular docking simulations predict favorable interactions with GPCR targets, making it a subject of "computer-aided drug design" discussions.

The compound's metabolic stability and blood-brain barrier permeability are actively investigated using in vitro models, responding to industry demands for "ADME prediction methods." Recent patent literature suggests proprietary modifications of the piperazine core for enhanced target selectivity, reflecting competitive research in neuropsychiatric drug development.

Environmental and safety assessments indicate that 113028-78-7 requires standard laboratory handling precautions (gloves, ventilation) without exceptional hazards. This addresses common queries about "safe handling of fluorinated aromatics" while complying with regulatory guidelines for research chemicals.

Future research directions may explore its chiral derivatives for enantioselective binding, or incorporation into bioconjugates for targeted delivery. These possibilities align with growing interest in "next-generation drug modalities" and "small molecule-biologic hybrids," positioning 1-(2-fluoro-6-methoxyphenyl)piperazine as a promising candidate for multidisciplinary investigation.